Cas no 2229339-11-9 (3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione)

• Product Name: 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione
• CAS No: 2229339-11-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 5842407
• PubChem ID: 165683057
• Update Time: 2025-06-14

3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione
• EN300-1810066
• 2229339-11-9

• Inchi： 1S/C13H11NO3/c1-14-5-4-8-2-3-9(6-11(8)14)10-7-12(15)17-13(10)16/h2-6,10H,7H2,1H3
• InChI Key： UTTJUESMTHMFPY-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=C2C=CN(C)C2=C1)=O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.3Ų

Additional information on 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione

Comprehensive Overview of 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione (CAS No. 2229339-11-9): Properties, Applications, and Research Insights

3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione (CAS No. 2229339-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a unique combination of an indole moiety and a dioxolane ring, making it a versatile intermediate for drug discovery and polymer chemistry. Its molecular structure, characterized by the 1-methyl-1H-indol-6-yl group attached to a 2,5-dioxolane core, offers distinct electronic and steric properties that are exploitable in various synthetic applications.

Recent studies highlight the growing interest in indole-derived compounds like 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione due to their potential bioactivity. Researchers are investigating its role as a precursor for small-molecule inhibitors targeting enzymatic pathways, particularly in oncology and neurology. The compound's oxolane-2,5-dione segment also makes it relevant for biodegradable polymer synthesis, aligning with the global push toward sustainable materials. A 2023 publication in the Journal of Medicinal Chemistry noted its utility in modulating protein-protein interactions, a hot topic in drug design.

From a synthetic chemistry perspective, CAS No. 2229339-11-9 serves as a building block for functionalized heterocycles. Its reactivity profile allows for modifications at the indole nitrogen or the dioxolane carbonyl groups, enabling diverse derivatization strategies. Industry experts frequently search for "indole-oxolane hybrid synthesis" or "applications of 2,5-dioxolane derivatives," reflecting its interdisciplinary appeal. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a trending area in precision medicine.

Environmental and regulatory considerations further underscore the importance of 3-(1-methyl-1H-indol-6-yl)oxolane-2,5-dione. Unlike many high-risk compounds, it falls outside hazardous material classifications, simplifying its handling in laboratories. Computational studies, including molecular docking simulations, predict its affinity for kinase domains, sparking interest in kinase inhibitor research. These attributes align with the rising demand for AI-driven drug discovery tools, where such compounds are virtual screening targets.

In material science, the compound's rigid bicyclic structure contributes to thermally stable polymers. A 2022 patent highlighted its incorporation into high-performance adhesives, leveraging the indole ring's π-stacking capabilities. Searches for "bio-based polymer additives" often lead to discussions about its derivatives, emphasizing its role in green chemistry initiatives. Analytical techniques like HPLC-MS and NMR are routinely employed to characterize its purity, a critical factor for industrial-scale production.

Future research directions for CAS No. 2229339-11-9 may explore its electrochemical properties for energy storage applications or its compatibility with 3D-printing resins. As the scientific community prioritizes multifunctional compounds, this molecule's dual pharmaceutical-material potential positions it as a subject of enduring relevance. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring its prominence in peer-reviewed literature and innovation pipelines worldwide.